(5-(2-Fluoro-benzyl)-thiophene-2-yl)-methanol

• Molecular Formula: C12H11FOS
• Molecular Weight: 222.28 g/mol
• IUPAC Name: [5-[(2-fluorophenyl)methyl]thiophen-2-yl]methanol
• InChI: InChI=1S/C12H11FOS/c13-12-4-2-1-3-9(12)7-10-5-6-11(8-14)15-10/h1-6,14H,7-8H2
• InChI Key: SHNAWZOKBUPIPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CC=C(S2)CO)F

Description

(5-(2-Fluoro-benzyl)-thiophene-2-yl)-methanol is a useful research compound. Its molecular formula is C12H11FOS and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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5-(2-Fluoro-benzyl)-thiophene-2-carbaldehyde described in Preparation Example 123 (2.81 g, 12.7 mmol) was dissolved in ethanol (40 mL), sodium borohydride (964 mg, 25.4 mmol) was added at 0° C., and the solution was stirred at room temperature for 1 hour. Water was added to the reaction solution at 0° C., which was then extracted with ethyl acetate, the organic layer was washed with brine and dried over anhydrous magnesium sulfate. The solvent was evaporated in vacuo, the residue was purified by silica gel column chromatography (hexane:ethyl acetate=5:1), and the title compound (2.10 g, 9.45 mmol, 74%) was obtained as a colorless oil.